N-[2-(4-methoxyphenyl)-2-oxoethyl]-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide

• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol
• IUPAC Name: N-[2-(4-methoxyphenyl)-2-oxoethyl]-4-(4-oxo-3H-quinazolin-2-yl)butanamide
• InChI: InChI=1S/C21H21N3O4/c1-28-15-11-9-14(10-12-15)18(25)13-22-20(26)8-4-7-19-23-17-6-3-2-5-16(17)21(27)24-19/h2-3,5-6,9-12H,4,7-8,13H2,1H3,(H,22,26)(H,23,24,27)
• InChI Key: ZETAYQUEEZCWSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CNC(=O)CCCC2=NC3=CC=CC=C3C(=O)N2

Description

N-[2-(4-methoxyphenyl)-2-oxoethyl]-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide is a complex organic compound that belongs to the class of quinazolinone derivatives. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. The presence of both methoxyphenyl and quinazolinone moieties in the structure suggests that this compound may exhibit unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-methoxyphenyl)-2-oxoethyl]-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide typically involves multi-step organic reactions. One common method starts with the preparation of the quinazolinone core, which can be synthesized from anthranilic acid derivatives and amides through the Niementowski reaction . The methoxyphenyl group is introduced via electrophilic aromatic substitution reactions, and the final coupling of the two moieties is achieved through amide bond formation using reagents like carbodiimides or coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of green chemistry approaches, such as microwave-assisted synthesis or the use of environmentally benign solvents and catalysts .

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-methoxyphenyl)-2-oxoethyl]-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group or further to a carboxyl group.

Reduction: The carbonyl groups in the quinazolinone and butanamide moieties can be reduced to alcohols.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used under acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a base to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group can yield a hydroxylated derivative, while reduction of the carbonyl groups can produce alcohol derivatives.

Scientific Research Applications

N-[2-(4-methoxyphenyl)-2-oxoethyl]-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in studies of reaction mechanisms and kinetics.

Biology: The compound’s potential biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties, make it a subject of interest in biological research.

Medicine: Due to its quinazolinone core, it is investigated for potential therapeutic applications, including as an enzyme inhibitor or receptor modulator.

Industry: It can be used in the development of new materials, such as polymers or dyes, due to its unique chemical properties

Mechanism of Action

The mechanism of action of N-[2-(4-methoxyphenyl)-2-oxoethyl]-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide involves its interaction with specific molecular targets. The quinazolinone moiety is known to interact with various enzymes and receptors, potentially inhibiting their activity or modulating their function. The methoxyphenyl group may enhance the compound’s binding affinity and specificity for these targets. The exact pathways and molecular targets involved would depend on the specific biological context and require further experimental validation .

Comparison with Similar Compounds

Similar Compounds

N-[2-(4-oxo-4H-benzo[d][1,3]oxazin-2-yl)benzamide: This compound shares a similar quinazolinone core but differs in the substituents on the benzene ring.

N-[2-(4-oxo-3,4-dihydroquinazolin-2-yl)phenyl]propionamide: Another quinazolinone derivative with a different alkyl chain length and substituents.

Uniqueness

N-[2-(4-methoxyphenyl)-2-oxoethyl]-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide is unique due to the presence of both the methoxyphenyl and quinazolinone moieties, which may confer distinct chemical and biological properties. The specific arrangement of these groups can influence the compound’s reactivity, binding affinity, and overall biological activity, making it a valuable compound for further research and development .